Cas no 114593-86-1 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-)
114593-86-1 structure
Product Name:Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-
CAS No:114593-86-1
MF:C26H36O8
MW:476.559248924255
CID:192625
Update Time:2024-01-26
Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)- Chemical and Physical Properties
Names and Identifiers
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- Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-
- Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11β)-
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- Inchi: 1S/C26H36O8/c1-24-10-8-16(27)12-15(24)4-5-17-18-9-11-26(32,25(18,2)13-19(28)23(17)24)20(29)14-34-22(31)7-6-21(30)33-3/h12,17-19,23,28,32H,4-11,13-14H2,1-3H3/t17-,18-,19-,23+,24-,25-,26-/m0/s1
- InChI Key: TXRWBTDSZZVCHI-JTUCLMINSA-N
- SMILES: C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)[C@@](O)(C(=O)COC(=O)CCC(OC)=O)CC3)CC2
Computed Properties
- Exact Mass: 478.25674
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 637.4±55.0 °C(Predicted)
- PSA: 130.36
- pka: 12.32±0.70(Predicted)
Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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